N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride

• IUPAC Name: N-[[4-(aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C14H14ClFN2OS.ClH/c1-8-4-11(15)13(20-8)14(19)18-7-10-3-2-9(6-17)5-12(10)16;/h2-5H,6-7,17H2,1H3,(H,18,19);1H
• InChI Key: IOTNCJQBHSNJIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C(=O)NCC2=C(C=C(C=C2)CN)F)Cl.Cl
• Molecular Formula: C14H15Cl2FN2OS
• Molecular Weight: 349.3 g/mol

Description

N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-3-chloro-5-methylthiophene-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C14H15Cl2FN2OS and its molecular weight is 349.25. The purity is usually 95%.
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Scientific Research Applications

Antipathogenic Activity

• N-phenyl substituted thiourea derivatives, including compounds with fluorine, bromine, or iodine, and particularly those with two or three chloride atoms, have shown significant antipathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus, which are known for biofilm formation. This highlights the potential of these derivatives in developing new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Transcription Factor Inhibition

• Structurally related compounds have been studied for their ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors. The structure-activity relationship indicated that specific substitutions on the molecule could enhance cell-based activity and potential oral bioavailability, with certain substitutions maintaining or improving activity. The study provides insights into optimizing such compounds for better therapeutic effects (Palanki et al., 2000).

Synthesis and Spectral Properties

• Certain derivatives of thiophene carboxamides have been synthesized and analyzed for their spectral properties. The study included the correlation of spectral data with substituent constants and discussed the effects of substituents on spectral group absorptions. These findings are crucial for understanding the chemical behavior and potential applications of such compounds (Thirunarayanan & Sekar, 2013).

Radioligand Potential

• Quinoline-2-carboxamide derivatives have been labeled for potential use as radioligands for visualizing peripheral benzodiazepine receptors with positron emission tomography (PET). These compounds showed high specific binding to peripheral benzodiazepine receptors in various organs, suggesting their potential use in noninvasive assessments of these receptors in vivo (Matarrese et al., 2001).